Cas no 1799420-96-4 (2,5-Dibromo-1-methyl-1H-imidazole-4-carbonitrile)

• Product Name: 2,5-Dibromo-1-methyl-1H-imidazole-4-carbonitrile
• CAS No: 1799420-96-4
• MF: C₅H₃Br₂N₃
• MW: 264.905418634415
• CID: 2361001
• PubChem ID: 91800317
• Update Time: 2025-06-11

2,5-Dibromo-1-methyl-1H-imidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromo-1-methyl-1H-imidazole-4-carbonitrile
• AMOT0446
• AM86040
• 2,5-DIBROMO-1-METHYLIMIDAZOLE-4-CARBONITRILE
• DTXSID801227164
• N10756
• 1H-Imidazole-4-carbonitrile, 2,5-dibromo-1-methyl-
• 1799420-96-4
• 2,5-Dibromo-1-methyl-1H-imidazole-4-carbonitrile

• Inchi： 1S/C5H3Br2N3/c1-10-4(6)3(2-8)9-5(10)7/h1H3
• InChI Key： TXVLYMDQEFLDTN-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(N1C)Br

Computed Properties

• Exact Mass: 264.86732g/mol
• Monoisotopic Mass: 262.86937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2,5-Dibromo-1-methyl-1H-imidazole-4-carbonitrile

2,5-Dibromo-1-methyl-1H-imidazole-4-carbonitrile (CAS No. 1799420-96-4): An Overview of Its Properties and Applications

2,5-Dibromo-1-methyl-1H-imidazole-4-carbonitrile (CAS No. 1799420-96-4) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct molecular structure, which includes a brominated imidazole ring and a cyano group. The combination of these functional groups imparts unique chemical and physical properties that make it an interesting subject for both academic research and industrial applications.

The molecular formula of 2,5-Dibromo-1-methyl-1H-imidazole-4-carbonitrile is C₆H₄Br₂N₃, and its molecular weight is approximately 278.83 g/mol. The compound is a white to off-white solid at room temperature and is insoluble in water but soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties are crucial for its use in various chemical reactions and formulations.

In the realm of pharmaceutical research, 2,5-Dibromo-1-methyl-1H-imidazole-4-carbonitrile has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including antimicrobial, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory effects against several strains of bacteria and viruses, making it a valuable candidate for the development of novel antimicrobial agents.

Beyond its biological activities, 2,5-Dibromo-1-methyl-1H-imidazole-4-carbonitrile has also been investigated for its potential as a building block in the synthesis of more complex molecules. The presence of the bromine atoms on the imidazole ring allows for facile functionalization through various chemical reactions, such as nucleophilic substitution and coupling reactions. This versatility makes it an attractive starting material for the synthesis of a wide range of compounds with diverse applications.

In materials science, 2,5-Dibromo-1-methyl-1H-imidazole-4-carbonitrile has been explored for its potential use in the development of functional materials. Research published in Advanced Materials in 2020 highlighted the compound's ability to form coordination polymers with metal ions, resulting in materials with unique optical and electronic properties. These materials have potential applications in areas such as sensors, catalysts, and electronic devices.

The synthesis of 2,5-Dibromo-1-methyl-1H-imidazole-4-carbonitrile typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the bromination of 1-methylimidazole followed by cyano group introduction. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, which are essential for large-scale production.

Safety considerations are paramount when handling 2,5-Dibromo-1-methyl-1H-imidazole-4-carbonitrile. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure the safety of laboratory personnel. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard laboratory safety protocols.

In conclusion, 2,5-Dibromo-1-methyl-1H-imidazole-4-carbonitrile (CAS No. 1799420-96-4) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile chemical properties make it an important subject for ongoing research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly significant role in various scientific and industrial fields.